Cas no 453-55-4 (4-Methylbenzene-1,3-disulfonyl difluoride)

• Product Name: 4-Methylbenzene-1,3-disulfonyl difluoride
• CAS No: 453-55-4
• MF: C₇H₆F₂O₄S₂
• MW: 256.246946811676
• MDL: MFCD22053309
• CID: 2828024
• PubChem ID: 71346725
• Update Time: 2025-04-21

4-Methylbenzene-1,3-disulfonyl difluoride Chemical and Physical Properties

Names and Identifiers

• SCHEMBL9617406
• MFCD22053309
• DTXSID40772698
• 4-Methylbenzene-1,3-disulfonyl difluoride
• Toluene-2,4-disulfonyl fluoride
• 453-55-4

• MDL： MFCD22053309
• Inchi： 1S/C7H6F2O4S2/c1-5-2-3-6(14(8,10)11)4-7(5)15(9,12)13/h2-4H,1H3
• InChI Key： ISWRAPUJTQNBBF-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1C)S(=O)(=O)F)(=O)(=O)F

Computed Properties

• Exact Mass: 255.96755734Da
• Monoisotopic Mass: 255.96755734Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 85Ų